Cas no 1805325-05-6 (3-(Difluoromethyl)-2,5-dihydroxypyridine-4-methanol)

• Product Name: 3-(Difluoromethyl)-2,5-dihydroxypyridine-4-methanol
• CAS No: 1805325-05-6
• MF: C₇H₇F₂NO₃
• MW: 191.132189035416
• CID: 4800556
• Update Time: 2025-05-22

3-(Difluoromethyl)-2,5-dihydroxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,5-dihydroxypyridine-4-methanol

• Inchi： 1S/C7H7F2NO3/c8-6(9)5-3(2-11)4(12)1-10-7(5)13/h1,6,11-12H,2H2,(H,10,13)
• InChI Key： WNKLSRNZFZFHOJ-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(C=1CO)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: -0.6
• Topological Polar Surface Area: 69.6

Additional information on 3-(Difluoromethyl)-2,5-dihydroxypyridine-4-methanol

Recent Advances in the Study of 3-(Difluoromethyl)-2,5-dihydroxypyridine-4-methanol (CAS: 1805325-05-6)

The compound 3-(Difluoromethyl)-2,5-dihydroxypyridine-4-methanol (CAS: 1805325-05-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges associated with 3-(Difluoromethyl)-2,5-dihydroxypyridine-4-methanol, particularly in achieving high yields and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route that employs a multi-step process involving fluorination and hydroxylation reactions. The authors reported a 65% overall yield, which represents a significant improvement over previous methods. This advancement is crucial for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-(Difluoromethyl)-2,5-dihydroxypyridine-4-methanol exhibits promising inhibitory effects against a range of enzymes, including kinases and dehydrogenases. A study published in Bioorganic & Medicinal Chemistry Letters in early 2024 identified this compound as a potent inhibitor of a specific kinase implicated in inflammatory diseases, with an IC50 value of 0.8 μM. These findings suggest potential applications in the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the mechanism of action have revealed that 3-(Difluoromethyl)-2,5-dihydroxypyridine-4-methanol interacts with the ATP-binding site of target enzymes, thereby disrupting their catalytic activity. Molecular docking studies, as reported in a recent Computational Biology and Chemistry article, have provided insights into the structural basis for this interaction, highlighting the importance of the difluoromethyl group in binding affinity. These computational findings are being used to guide the design of derivatives with improved potency and selectivity.

Despite these promising results, challenges remain in the development of 3-(Difluoromethyl)-2,5-dihydroxypyridine-4-methanol as a therapeutic agent. Pharmacokinetic studies in animal models have indicated moderate bioavailability and rapid clearance, necessitating further optimization of the compound's physicochemical properties. Researchers are currently exploring prodrug strategies and formulation approaches to address these limitations.

In conclusion, 3-(Difluoromethyl)-2,5-dihydroxypyridine-4-methanol (CAS: 1805325-05-6) represents a promising scaffold for the development of novel therapeutic agents. Recent advances in its synthesis and biological characterization have laid the groundwork for future studies aimed at translating these findings into clinical applications. Continued research efforts will be essential to fully realize the potential of this compound in addressing unmet medical needs.